Cas no 2157018-21-6 (2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid
• CAS No: 2157018-21-6
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 5908295
• PubChem ID: 165801404
• Update Time: 2025-06-12

2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyano-3-methylbutanoic acid
• 2157018-21-6
• EN300-1299270

• Inchi： 1S/C11H18N2O4/c1-7(5-6-12)8(9(14)15)13-10(16)17-11(2,3)4/h7-8H,5H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： GFAVNKLTLDALGH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)CC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.12665706g/mol
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid (CAS No. 2157018-21-6)

2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid (CAS No. 2157018-21-6) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its molecular structure features a tert-butoxycarbonyl (Boc) protecting group, a cyano functional group, and a carboxylic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation. The compound's unique properties align with current trends in targeted drug delivery and precision medicine, addressing growing demand for high-purity building blocks in small-molecule therapeutics.

In recent years, the scientific community has shown heightened interest in Boc-protected amino acid derivatives like 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid, particularly for their role in peptide-based drug development. This compound enables controlled synthesis of modified peptides with enhanced stability—a critical factor for oral bioavailability improvement, a frequent challenge discussed in pharmacokinetics optimization forums. Researchers also value its cyano group for click chemistry applications, a technique gaining traction in biomarker discovery and diagnostic probe design.

The compound's methyl-substituted aliphatic chain contributes to lipophilicity tuning, a key parameter in blood-brain barrier (BBB) penetration studies—a hot topic in neurodegenerative disease research. Analytical techniques such as HPLC purity analysis and LC-MS characterization confirm its suitability for GMP-grade synthesis, meeting stringent requirements of clinical-stage pharmaceutical projects. These qualities make it relevant to trending searches like "Boc-amino acid solubility" or "cyano-group stability in physiological conditions."

From a synthetic chemistry perspective, CAS 2157018-21-6 serves as a strategic intermediate for constructing non-natural amino acid analogs, addressing the rising demand for proteolysis-targeting chimeras (PROTACs) and molecular glues—two revolutionary approaches in targeted protein degradation therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) protocols answers frequently searched queries about "Boc deprotection methods" and "side-chain protection strategies."

Environmental and safety profiles of 2-{(tert-butoxy)carbonylamino}-4-cyano-3-methylbutanoic acid comply with modern green chemistry principles, featuring minimal hazardous byproducts during synthesis—a crucial consideration given increasing regulatory focus on sustainable pharmaceutical manufacturing. This aligns with industry searches for "eco-friendly peptide synthesis" and "biodegradable protecting groups." The compound's stability under cryogenic storage conditions further enhances its practicality for global distribution networks.

Emerging applications in fluorescent probe conjugation leverage the compound's reactive carboxyl group, particularly for live-cell imaging studies—a field experiencing exponential growth due to advances in super-resolution microscopy. Such versatility positions CAS 2157018-21-6 as a valuable tool for interdisciplinary research bridging chemical biology and medical diagnostics.

Quality control specifications for this compound typically include ≥98% HPLC purity and rigorous residual solvent analysis, meeting standards referenced in popular search terms like "pharma intermediate QC protocols." Its crystalline powder form ensures convenient handling in both academic and industrial settings, while the Boc-protection strategy remains compatible with automated synthesis platforms—an important feature for high-throughput screening campaigns.

Future research directions may explore its utility in macrocyclic compound synthesis or as a precursor for bioorthogonal chemistry reagents, areas generating substantial interest in cancer immunotherapy and vaccine adjuvant development. The compound's structural features offer untapped potential for designing enzyme inhibitors targeting protein-protein interactions—a frontier in undruggable target research.